Cas no 1807077-39-9 (Ethyl 2-cyano-5-(difluoromethyl)-4-methoxypyridine-3-acetate)

• Product Name: Ethyl 2-cyano-5-(difluoromethyl)-4-methoxypyridine-3-acetate
• CAS No: 1807077-39-9
• MF: C₁₂H₁₂F₂N₂O₃
• MW: 270.232089996338
• CID: 4876428
• Update Time: 2025-10-29

Ethyl 2-cyano-5-(difluoromethyl)-4-methoxypyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-5-(difluoromethyl)-4-methoxypyridine-3-acetate

• Inchi： 1S/C12H12F2N2O3/c1-3-19-10(17)4-7-9(5-15)16-6-8(12(13)14)11(7)18-2/h6,12H,3-4H2,1-2H3
• InChI Key： GSZXURDCXISJOX-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C#N)C(CC(=O)OCC)=C1OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 356
• XLogP3: 1.7
• Topological Polar Surface Area: 72.2

Additional information on Ethyl 2-cyano-5-(difluoromethyl)-4-methoxypyridine-3-acetate

Comprehensive Overview of Ethyl 2-cyano-5-(difluoromethyl)-4-methoxypyridine-3-acetate (CAS No. 1807077-39-9)

In the realm of fine chemicals and pharmaceutical intermediates, Ethyl 2-cyano-5-(difluoromethyl)-4-methoxypyridine-3-acetate (CAS No. 1807077-39-9) has garnered significant attention due to its unique structural properties and versatile applications. This compound, characterized by its pyridine core and difluoromethyl and cyano functional groups, serves as a critical building block in the synthesis of advanced materials and bioactive molecules. Researchers and industry professionals are increasingly exploring its potential in drug discovery, agrochemical development, and material science.

The molecular structure of Ethyl 2-cyano-5-(difluoromethyl)-4-methoxypyridine-3-acetate features a methoxy substituent at the 4-position and a difluoromethyl group at the 5-position, which contribute to its electronic and steric properties. These attributes make it a valuable intermediate for designing compounds with enhanced bioavailability and target specificity. Recent studies highlight its role in the development of kinase inhibitors and antiviral agents, aligning with the growing demand for novel therapeutics in precision medicine.

From a synthetic chemistry perspective, the cyano and ester functionalities in this compound offer multiple sites for further derivatization. This flexibility enables chemists to tailor its properties for specific applications, such as catalysis or polymer modification. Moreover, the incorporation of fluorine atoms enhances metabolic stability, a key consideration in pharmaceutical design. As sustainability gains traction in chemical manufacturing, researchers are also investigating greener synthesis routes for this intermediate to reduce environmental impact.

The commercial relevance of Ethyl 2-cyano-5-(difluoromethyl)-4-methoxypyridine-3-acetate is underscored by its inclusion in high-value supply chains. Companies specializing in custom synthesis and contract research frequently list this compound in their portfolios, catering to the needs of academic and industrial clients. Its CAS No. 1807077-39-9 serves as a unique identifier in global databases, facilitating procurement and regulatory compliance. Analysts project steady growth in its market demand, driven by advancements in heterocyclic chemistry and bioconjugation techniques.

In the context of AI-driven drug discovery, this pyridine derivative exemplifies how computational tools can predict optimal substituent patterns for desired biological activity. Platforms leveraging machine learning algorithms have identified similar scaffolds as promising candidates for fragment-based drug design. Such innovations align with the industry's shift toward data-centric approaches, reducing trial-and-error in R&D. Additionally, the compound's spectroscopic properties (e.g., NMR and HPLC profiles) are well-documented, supporting quality control in large-scale production.

Environmental and safety assessments of Ethyl 2-cyano-5-(difluoromethyl)-4-methoxypyridine-3-acetate emphasize its compatibility with modern green chemistry principles. While not classified as hazardous under major regulatory frameworks, proper handling protocols are recommended due to its nitrile content. This aligns with broader trends in chemical safety, where stakeholders prioritize REACH compliance and occupational health standards. The compound's stability under ambient conditions further enhances its logistical advantages for global distribution.

Looking ahead, the intersection of medicinal chemistry and material science presents new opportunities for this intermediate. For instance, its potential in organic electronics and photovoltaic materials is being explored, leveraging its conjugated system and electron-withdrawing groups. As patent filings and scientific publications referencing CAS No. 1807077-39-9 continue to rise, this compound is poised to remain a focal point in interdisciplinary research. Collaborative efforts between academia and industry will likely unlock further applications, solidifying its role in next-generation technologies.